{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine

• Molecular Formula: C13H22F2N4O
• Molecular Weight: 288.34 g/mol
• IUPAC Name: N-[[1-(2,2-difluoroethyl)-5-methylpyrazol-4-yl]methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C13H22F2N4O/c1-11-12(9-17-19(11)10-13(14)15)8-16-2-3-18-4-6-20-7-5-18/h9,13,16H,2-8,10H2,1H3
• InChI Key: CAOIGSNCGLNYGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1CC(F)F)CNCCN2CCOCC2

Description

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine is a complex organic compound featuring a pyrazole ring substituted with a difluoroethyl group and a morpholine moiety

Preparation Methods

The synthesis of {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine involves several steps:

Synthesis of 2,2-difluoroethanol: This can be achieved by reducing methyl difluoroacetate or ethyl difluoroacetate using lithium aluminum hydride.

Formation of the pyrazole ring: The pyrazole ring can be synthesized through the reaction of appropriate hydrazines with 1,3-diketones under acidic conditions.

Attachment of the difluoroethyl group: The difluoroethyl group can be introduced via electrophilic difluoroethylation using reagents like (2,2-difluoroethyl)(aryl)iodonium triflate.

Incorporation of the morpholine moiety: The morpholine group can be attached through nucleophilic substitution reactions involving appropriate intermediates.

Chemical Reactions Analysis

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine undergoes various chemical reactions:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert ketones or aldehydes to alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the difluoroethyl group, using nucleophiles like thiols, amines, or alcohols.

Scientific Research Applications

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine has several scientific research applications:

Medicinal Chemistry: The compound is explored for its potential as a drug candidate due to its unique structural features and biological activity.

Biological Studies: It is used in studies involving enzyme inhibition, receptor binding, and cellular assays to understand its mechanism of action.

Industrial Applications: The compound is investigated for its potential use in the synthesis of advanced materials and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of {[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and receptors involved in various biological pathways, modulating their activity.

Pathways Involved: It affects pathways related to signal transduction, metabolic regulation, and cellular communication.

Comparison with Similar Compounds

{[1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-4-yl]methyl}[2-(morpholin-4-yl)ethyl]amine can be compared with similar compounds:

Similar Compounds: Compounds like (2,2-difluoroethyl)(4-methoxyphenyl)iodonium triflate and other difluoroethylated nucleophiles.

Uniqueness: The unique combination of the pyrazole ring, difluoroethyl group, and morpholine moiety distinguishes it from other compounds, providing distinct chemical and biological properties.